Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C5H6ClFN2 B8479386 3-(Chloromethyl)-4-fluoro-1-methyl-1H-pyrazole

3-(Chloromethyl)-4-fluoro-1-methyl-1H-pyrazole

Cat. No. B8479386
M. Wt: 148.56 g/mol
InChI Key: KXYAHWCUQBHZOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09089569B2

Procedure details

To a 25 mL round-bottomed flask containing (4-fluoro-1-methyl-1H-pyrazol-3-yl)methanol (285 g, 2.2 mmol) in dry DCM (10 mL), was added thionyl chloride (0.3 mL, 4.4 mmol). The reaction mixture was stirred at RT for 2 h then concentrated to dryness to provide the title compound, which was carried forward without further purification.
Name
(4-fluoro-1-methyl-1H-pyrazol-3-yl)methanol
Quantity
285 g
Type
reactant
Reaction Step One
Name
DCM
Quantity
10 mL
Type
solvent
Reaction Step One
Name
thionyl chloride
Quantity
0.3 mL
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[C:3]([CH2:8]O)=[N:4][N:5]([CH3:7])[CH:6]=1.S(Cl)([Cl:12])=O>C(Cl)Cl>[Cl:12][CH2:8][C:3]1[C:2]([F:1])=[CH:6][N:5]([CH3:7])[N:4]=1

Inputs

Step One
Name
(4-fluoro-1-methyl-1H-pyrazol-3-yl)methanol
Quantity
285 g
Type
reactant
Smiles
FC=1C(=NN(C1)C)CO
Name
DCM
Quantity
10 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
thionyl chloride
Quantity
0.3 mL
Type
reactant
Smiles
S(=O)(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at RT for 2 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
then concentrated to dryness

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
ClCC1=NN(C=C1F)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.